{[4-(Bromomethyl)phenyl]methoxy}(tert-butyl)dimethylsilane

• IUPAC Name: [4-(bromomethyl)phenyl]methoxy-tert-butyl-dimethylsilane
• InChI: InChI=1S/C14H23BrOSi/c1-14(2,3)17(4,5)16-11-13-8-6-12(10-15)7-9-13/h6-9H,10-11H2,1-5H3
• InChI Key: IDDZPNNNGHOHDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC1=CC=C(C=C1)CBr
• Molecular Formula: C14H23BrOSi
• Molecular Weight: 315.32 g/mol

Description

“{[4-(Bromomethyl)phenyl]methoxy}(tert-butyl)dimethylsilane” is a chemical compound with the CAS Number: 125320-20-9. It has a molecular weight of 315.33 and its IUPAC name is ( (4- (bromomethyl)benzyl)oxy) (tert-butyl)dimethylsilane.

Synthesis Analysis

The synthesis of “{[4-(Bromomethyl)phenyl]methoxy}(tert-butyl)dimethylsilane” involves the use of 4-Bromo-α-methylbenzyl alcohol. This compound was used in the synthesis of 3- (4- (1- (tert -butyl)dimethylsilyloxy)ethyl)phenyl)-3- (trifluoromethyl)-3 H -diazirine and (1- (4-bromophenyl)ethoxy) (tert -butyl)dimethylsilane.

Molecular Structure Analysis

The InChI code for “{[4-(Bromomethyl)phenyl]methoxy}(tert-butyl)dimethylsilane” is 1S/C14H23BrOSi/c1-14 (2,3)17 (4,5)16-11-13-8-6-12 (10-15)7-9-13/h6-9H,10-11H2,1-5H3. This compound contains a total of 44 bonds, including 19 non-H bonds, 6 multiple bonds, 5 rotatable bonds, 6 aromatic bonds, 1 six-membered ring, and 1 aromatic ether.

Physical And Chemical Properties Analysis

The physical and chemical properties of “{[4-(Bromomethyl)phenyl]methoxy}(tert-butyl)dimethylsilane” include a boiling point of 323.8±22.0 °C and a density of 1.140±0.06 g/cm3.

Synthesis routes and methods

Procedure details

To a solution of the product of Example 4 Step A, (4.44 g, 22.1 mmol) in CH2Cl2 was added N,N-diisopropylethyl amine (1.2 eq.) and 4-dimethylaminopyridine (0.1 eq.), and t-butyldimethylsilyl chloride (1.2 eq.). The mixture was stirred for 1.5 hours at room temperature, then concentrated in vacuo. The residue was dissolved in ethyl acetate and washed with water, brine, dried (MgSO4), filtered, and concentrated in vacuo. The residue was chromatographed on silica (ethyl acetate/hexanes (2.5/97.5)) to afford 5.0 g (71%) of the title compound.